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Introduction

Quinoxyfen is a protectant fungicide belonging to the quinoline chemical class (FRAC Group
13).[1][2] It is utilized for the control of powdery mildew diseases on a variety of crops, including
cereals and grapevines.[3][4] Its mode of action is the disruption of early signal transduction
pathways in fungal pathogens, specifically interfering with G-protein signaling, which inhibits
spore germination and appressorium formation.[5][6] This document provides detailed
application notes and experimental protocols for the use of quinoxyfen in cereal and
grapevine field trials, based on available research and technical data.

Data Presentation
Grapevine Field Trial Data

Table 1: Efficacy of Quinoxyfen on Grape Powdery Mildew (Erysiphe necator)
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L Application Active Disease
Application . .
Timi Rate (fl Ingredient (Ib Severity on Reference
imin

L oz/acre) a.i.lacre) Clusters (%)
Pre-bloom 4.0 0.065 Intermediate [4]
Full Bloom 4.0 0.065 Low [4]
Fruit Set 4.0 0.065 Low [4]
Post-fruit Set 4.0 0.065 Lowest [4]
Untreated )

- - High [4]

Control

Note: "Low," "Intermediate,” and "High" are qualitative descriptors from the source material,
indicating relative performance.

Table 2: Recommended Application Rates for Quinoxyfen in Grapevines

Applicati Active Minimum  Maximum
Crop Target on Rate Ingredien  Spray Applicati Referenc
Disease (fl t(lb Interval ons per e
ozlacre) a.i.lacre) (days) Season
Powdery
Grape M”de_w 40-66 0.065- 14 4-5 [1][7]
(Erysiphe 0.108
necator)

Cereal Field Trial Data

While specific field trial data with quantitative efficacy and yield impact for standalone
quinoxyfen applications in cereals is limited in publicly available literature, permits for its use in
wheat demonstrate its recognized efficacy.[1][3] The product is noted to provide good control of
wheat powdery mildew when applied prior to severe infection.[3]

Table 3: Recommended Application Rates for Quinoxyfen in Cereals
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. Application Application
Crop Target Disease o Reference
Rate (mL/ha) Timing

) At first signs of
Powdery Mildew ) )
i infection
(Blumeria
Wheat o 200 - 300 (protectant), from  [1]
graminis f. sp.

early tillering u
tritici) y gup

to GS39.

Experimental Protocols
Protocol for Field Application of Quinoxyfen

Objective: To evaluate the efficacy of quinoxyfen in controlling powdery mildew in cereal or
grapevine field plots.

Materials:

* Quinoxyfen formulation (e.g., 250 g/L suspension concentrate)
» Calibrated backpack or tractor-mounted sprayer

e Personal Protective Equipment (PPE) as per product label

o Water

e Adjuvant (if recommended by the product label)

e Marking flags

Procedure:

o Plot Design: Establish a randomized complete block design with a minimum of four
replicates per treatment. Include an untreated control for comparison.

o Treatment Groups: Define treatment groups based on application rates and timings. For
example:
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Untreated Control

[e]

o

Quinoxyfen at low recommended rate

[¢]

Quinoxyfen at high recommended rate

[¢]

Standard grower practice fungicide

o Application Timing: Apply quinoxyfen as a protectant before the establishment of the
disease.[1]

o Cereals: Apply at the first sign of infection, typically between early tillering and flag leaf
emergence (GS31-GS39).[1]

o Grapevines: Initiate applications before bloom and continue on a 14- to 21-day interval
depending on disease pressure.[7][8]

o Spray Preparation: Calibrate the sprayer to ensure accurate and uniform application volume.
Prepare the spray solution by mixing the required amount of quinoxyfen with water
according to the product label.

o Application: Apply the spray solution to the point of runoff for grapevines or as a uniform
foliar spray for cereals, ensuring thorough coverage of the plant canopy.

» Post-application: Monitor the plots regularly for disease development and crop phytotoxicity.

Protocol for Powdery Mildew Disease Assessment

Objective: To quantify the severity and incidence of powdery mildew on cereals and
grapevines.

A. Cereals (Wheat/Barley):
Materials:
o Disease assessment scale (e.g., 0-9 or percentage scale)

e Data collection sheets
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Procedure:

¢ Assessment Timing: Conduct disease assessments at key growth stages, such as flag leaf
emergence (GS39) and during grain fill.

o Sampling: In each plot, randomly select a predetermined number of plants or tillers (e.g., 20
tillers).

o Severity Assessment: For each selected tiller, assess the percentage of leaf area covered by
powdery mildew on the upper three leaves (flag leaf, flag-1, and flag-2). A 0-10 scale can
also be utilized where 0 is no disease and 10 represents over 15% of the flag leaf area
infected.[9]

 Incidence Assessment: Calculate the percentage of assessed plants/tillers showing any
symptoms of powdery mildew.

o Data Calculation: Calculate the mean disease severity and incidence for each plot. The
Percent Disease Index (PDI) can be calculated using the following formula:

o PDI = (Sum of numerical ratings / (Total number of leaves observed x Maximum rating)) x
100

B. Grapevines:

Materials:

o Disease assessment key with diagrams of different severity levels.

» Data collection sheets.

Procedure:

e Assessment Timing: Conduct assessments from pre-bunch closure to just before harvest.[5]

o Sampling: Randomly select a predetermined number of clusters and leaves per plot (e.g., 25
clusters and 25 leaves).

e Severity Assessment:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.apsnet.org/publications/phytopathology/backissues/Documents/1989Articles/Phyto79n04_462.pdf
https://pmassessment.com.au/content/pdf/VineyardPowderyMildewAssessmentGuide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Clusters: Estimate the percentage of the surface area of each cluster covered by powdery
mildew.[5]

o Leaves: Estimate the percentage of the area of the upper and lower surfaces of each leaf
covered by powdery mildew.

 Incidence Assessment: Calculate the percentage of assessed clusters and leaves with any
powdery mildew symptoms.[5]

o Data Analysis: Calculate the average disease severity and incidence for leaves and clusters
for each plot.

Protocol for Quinoxyfen Residue Analysis

Objective: To determine the concentration of quinoxyfen residues in cereal grain and grape
samples.

Materials:

Homogenizer/blender
o Centrifuge
» Solid Phase Extraction (SPE) cartridges (e.g., aminopropyl)

e Gas Chromatograph with Mass Selective Detector (GC-MSD) or High-Performance Liquid
Chromatograph with UV detector (HPLC-UV)[6]

o Acetonitrile (acidified)

e Hexane

e Sodium bicarbonate

* Quinoxyfen analytical standard

Procedure:
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o Sample Preparation: Homogenize a representative sample of harvested grapes or cereal
grain.

o Extraction:

(¢]

Weigh a subsample of the homogenized material.

[¢]

Extract quinoxyfen residues with acidified acetonitrile.[6]

Vortex and/or sonicate to ensure efficient extraction.

[¢]

[e]

Centrifuge the sample to separate the solid and liquid phases.
» Partitioning and Clean-up:
o Take an aliquot of the acetonitrile extract and add a sodium bicarbonate solution.
o Partition the quinoxyfen into hexane.[6]
o Evaporate the hexane to dryness.
o Reconstitute the residue in hexane.

o Perform a clean-up step using an aminopropyl SPE cartridge, eluting with 1% acetone in
hexane.[6]

e Analysis:

o Evaporate the eluate to dryness and reconstitute in a suitable solvent (e.g., 0.1% corn oil
in tri-methyl pentane for GC-MSD).[6]

o Inject an aliquot into the GC-MSD or HPLC-UV for quantification.

e Quantification: Compare the peak area of the sample to a calibration curve prepared from
the quinoxyfen analytical standard.

Mandatory Visualization
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Quinoxyfen Mode of Action in Powdery Mildew
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Experimental Workflow for Quinoxyfen Field Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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